Cas no 2228393-74-4 (3-(3-bromopyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(3-bromopyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228393-74-4
• MF: C₁₀H₈BrN₃O₂
• MW: 282.093420982361
• CID: 6219307
• PubChem ID: 165882898
• Update Time: 2025-05-24

3-(3-bromopyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1927270
• 2228393-74-4

• Inchi： 1S/C10H8BrN3O2/c1-14-8(10(15)16)5-7(13-14)9-6(11)3-2-4-12-9/h2-5H,1H3,(H,15,16)
• InChI Key： IXAGTYACVORLGB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 280.97999g/mol
• Monoisotopic Mass: 280.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68Ų

Additional information on 3-(3-bromopyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(3-Bromopyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic Acid

The compound 3-(3-bromopyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No: 2228393-74-4) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Chemical Structure and Properties: The molecule consists of a pyrazole ring substituted with a methyl group at position 1 and a carboxylic acid group at position 5. The pyridine ring, substituted with a bromine atom at position 3, is attached to the pyrazole ring via a carbon atom at position 2. This arrangement creates a conjugated system that enhances the compound's electronic properties and reactivity. The presence of the bromine atom introduces additional functionality, making the compound suitable for various chemical transformations.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of 3-(3-bromopyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid using efficient methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also ensure better control over the product's purity and stereochemistry. Advanced characterization techniques, including NMR spectroscopy, X-ray crystallography, and mass spectrometry, have been employed to confirm the compound's structure and properties.

Biological Activity: The compound has demonstrated significant biological activity in various assays. For instance, it has shown potent inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies have highlighted its ability to modulate ion channels, which could be exploited in the development of novel drugs for neurological disorders.

Applications in Drug Discovery: Given its unique pharmacokinetic profile and bioavailability, 3-(3-bromopyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is being explored as a lead compound in drug discovery programs targeting chronic diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. Its ability to interact with specific molecular targets makes it a valuable tool in rational drug design.

Environmental Impact and Safety: As research progresses, there is growing interest in understanding the environmental fate and safety profile of this compound. Preliminary studies indicate that it undergoes rapid degradation under environmental conditions, reducing its potential ecological impact. However, further investigations are required to fully assess its safety for human use and environmental sustainability.

In conclusion, 3-(3-bromopyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid represents a promising molecule with diverse applications across multiple scientific disciplines. Its continued exploration will undoubtedly contribute to advancements in medicinal chemistry and related fields.